molecular formula C27H18F3N5O6 B2940853 2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide CAS No. 894931-17-0

2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

Cat. No. B2940853
CAS RN: 894931-17-0
M. Wt: 565.465
InChI Key: RPVBBTWRQPGJEV-UHFFFAOYSA-N
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Description

2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C27H18F3N5O6 and its molecular weight is 565.465. The purity is usually 95%.
BenchChem offers high-quality 2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Investigation

The synthesis and pharmacological investigation of novel quinazolinone derivatives have been a significant area of interest. For instance, Alagarsamy et al. (2005) synthesized a series of 1-substituted-4-phenyl-1,2,4-triazolo[4,3-a]quinazolin-5(4H)-ones, exploring their potential as H1-antihistaminic agents. These compounds showed promising results in protecting guinea pigs from histamine-induced bronchospasm, suggesting their utility as prototype molecules for future drug development without causing significant sedation compared to standard drugs like chlorpheniramine maleate Alagarsamy, V., Giridhar, R., & Yadav, M. R. (2005). Bioorganic & Medicinal Chemistry Letters.

Antimicrobial and Antiprotozoal Activities

Quinoxaline-based compounds, including those with 1,3,4-oxadiazole moieties, have been evaluated for their antimicrobial and antiprotozoal activities. Patel et al. (2017) designed and synthesized a series of N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamides, which displayed promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities. These findings highlight the potential of quinazolinone derivatives in developing new antimicrobial and antiprotozoal agents, with specific compounds showing significant efficacy in short-term in vivo models Patel, N., Patel, J. N., Purohit, A. C., Patel, V. M., Rajani, D., Moo-Puc, R., López-Cedillo, J. C., Nogueda-Torres, B., & Rivera, G. (2017). International Journal of Antimicrobial Agents.

properties

CAS RN

894931-17-0

Product Name

2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

Molecular Formula

C27H18F3N5O6

Molecular Weight

565.465

IUPAC Name

2-[6,8-dioxo-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-[1,3]dioxolo[4,5-g]quinazolin-5-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

InChI

InChI=1S/C27H18F3N5O6/c28-27(29,30)17-8-4-5-9-18(17)31-22(36)12-34-19-11-21-20(39-14-40-21)10-16(19)25(37)35(26(34)38)13-23-32-24(33-41-23)15-6-2-1-3-7-15/h1-11H,12-14H2,(H,31,36)

InChI Key

RPVBBTWRQPGJEV-UHFFFAOYSA-N

SMILES

C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=O)N3CC(=O)NC4=CC=CC=C4C(F)(F)F)CC5=NC(=NO5)C6=CC=CC=C6

solubility

not available

Origin of Product

United States

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